Cas no 688021-31-0 (Benzenemethanol, 3-bromo-4-chloro-5-methyl-)

• Product Name: Benzenemethanol, 3-bromo-4-chloro-5-methyl-
• CAS No: 688021-31-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 4145752
• PubChem ID: 68591038
• Update Time: 2025-04-24

Benzenemethanol, 3-bromo-4-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-4-chloro-5-methyl-
• DB-105394
• (3-bromo-4-chloro-5-methylphenyl)methanol
• SCHEMBL3310038
• 688021-31-0

• Inchi： 1S/C8H8BrClO/c1-5-2-6(4-11)3-7(9)8(5)10/h2-3,11H,4H2,1H3
• InChI Key： MVCQWUYRHNBSDB-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C)=C(Cl)C(Br)=C1

Computed Properties

• Exact Mass: 233.94471Da
• Monoisotopic Mass: 233.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų